(1Z,3Z)-1,3-Bis(((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methylene)isoindoline

• IUPAC Name: (4S)-4-phenyl-2-[(Z)-[(3Z)-3-[[(4S)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]methylidene]isoindol-1-ylidene]methyl]-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C28H23N3O2/c1-3-9-19(10-4-1)25-17-32-27(30-25)15-23-21-13-7-8-14-22(21)24(29-23)16-28-31-26(18-33-28)20-11-5-2-6-12-20/h1-16,25-26,29H,17-18H2/b23-15-,24-16-/t25-,26-/m1/s1
• InChI Key: GBRKRIUSANJDJX-BVPZNACRSA-N
• Canonical SMILES: C1C(N=C(O1)C=C2C3=CC=CC=C3C(=CC4=NC(CO4)C5=CC=CC=C5)N2)C6=CC=CC=C6
• Isomeric SMILES: C1OC(=N[C@H]1C2=CC=CC=C2)/C=C/3\N/C(=C\C4=N[C@H](CO4)C5=CC=CC=C5)/C6=CC=CC=C36
• Molecular Formula: C28H23N3O2
• Molecular Weight: 433.5 g/mol

Description

(1Z,3Z)-1,3-Bis(((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methylene)isoindoline is a useful research compound. Its molecular formula is C28H23N3O2 and its molecular weight is 433.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Metal Complexes and Structural Characterization

The synthesis and characterization of metal complexes containing chiral trinitrogen 1,3-bis(4,5-dihydrooxazol-2-ylimino)isoindoline-based pincer ligands have been explored. For example, zinc complexes involving these ligands have been synthesized and characterized using methods such as X-ray crystallography and multinuclear NMR spectroscopy (Cryder et al., 2010).

Synthesis and Polymerization

The compound has been used as a template for the synthesis of various substituted oxazoles. Key protocols involved nucleophilic ring opening and subsequent cyclization processes, revealing its potential in creating diverse heterocyclic scaffolds (Misra & Ila, 2010).